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Compound of Interest

Compound Name: Ala-Val

Cat. No.: B112474 Get Quote

Essential Safety and Handling Guide for Ala-Val
This guide provides comprehensive safety and logistical information for researchers, scientists,

and drug development professionals working with Ala-Val (Alanyl-valine). The following

procedures detail the necessary personal protective equipment (PPE), operational plans for

safe handling, and disposal protocols to ensure a secure laboratory environment.

Hazard Identification and Classification
Ala-Val is a dipeptide that is not classified as a hazardous substance according to the Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals.[1] However, it is

categorized as causing serious eye irritation.[2] Standard laboratory hygiene and safety

practices are recommended to minimize exposure.

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling Ala-Val to determine the specific PPE

required for the planned procedures. The following table summarizes the recommended PPE

for handling this compound.
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PPE Category Minimum Requirement
Recommended for Higher
Concentrations or Aerosol
Generation

Body Protection Laboratory coat
Chemical-resistant or

disposable coveralls

Hand Protection Disposable nitrile gloves
Double gloving for enhanced

protection

Eye & Face Protection
Safety glasses with side-

shields (marked with "Z87")

Full-face shield or safety

goggles for splash hazards

Respiratory Protection

Not generally required for

small quantities in a well-

ventilated area

N95 respirator or higher if

there is a risk of aerosolization

or handling of large quantities

of powdered peptide

Foot Protection Closed-toe shoes Chemical-resistant boots

Operational Plan: Handling and Storage
Adherence to the following handling and storage protocols is critical for maintaining the integrity

of Ala-Val and ensuring the safety of laboratory personnel.

Handling:

Work in a well-ventilated area, such as a chemical fume hood, especially when handling the

powdered form to avoid dust formation and inhalation.[1]

Avoid contact with skin and eyes.[1]

Use non-sparking tools to prevent electrostatic discharge.[1]

When preparing solutions, add the solid to the liquid to minimize dusting.

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][3]
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Keep away from incompatible materials such as strong oxidizing agents.

Store apart from foodstuff containers.[1]

Disposal Plan
Proper disposal of Ala-Val and any contaminated materials is essential to prevent

environmental release. All waste should be handled in accordance with institutional and local

regulations for non-hazardous chemical waste.[4][5]

Solid Waste:

All contaminated solid waste, including gloves, pipette tips, and empty vials, should be

collected in a designated and clearly labeled waste container.

For final disposal, follow your institution's guidelines for non-hazardous chemical waste. This

may involve incineration or landfilling by a licensed waste disposal service.[4]

Liquid Waste:

Unused or waste solutions of Ala-Val should be collected in a labeled waste container.

For small quantities of aqueous solutions, disposal down the sanitary sewer with copious

amounts of water may be permissible, but it is crucial to verify this with your institution's

Environmental Health and Safety (EHS) office and local regulations.[5][6]

Do not dispose of undiluted or concentrated solutions down the drain.

Spill Management
In the event of a spill:

Evacuate non-essential personnel from the area.

Ensure the area is well-ventilated.

Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g., sand,

vermiculite).
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Collect the absorbed material into a sealed container for hazardous waste disposal.

Clean the spill area with a suitable solvent or detergent and water.

First Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[7][8]

Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with

soap and water.[7][8]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek medical attention.[7][8]

Ingestion: Do not induce vomiting. Wash out the mouth with water and seek medical

attention.[7][8]

Quantitative Data
Property Value Source

Molecular Formula C8H16N2O3 [2][9]

Molecular Weight 188.22 g/mol [2][9]

Physical Description Solid [2][9]

LogP -2.49 (Extrapolated) [2][9]

Experimental Workflow and Safety Decision-Making
The following diagrams illustrate the general workflow for handling Ala-Val and the associated

safety decision-making process.
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General Experimental Workflow for Handling Ala-Val

Preparation

Experimentation

Cleanup and Disposal

Start: Review SDS and perform risk assessment

Don appropriate PPE

Weigh Ala-Val in a ventilated enclosure

Dissolve in appropriate solvent

Perform experimental procedures

Decontaminate work surfaces and equipment

Dispose of solid waste in designated container

Dispose of liquid waste according to regulations

Remove and dispose of PPE

Wash hands thoroughly

End
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Caption: A step-by-step workflow for the safe handling of Ala-Val in a laboratory setting.
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PPE Selection Logic for Handling Ala-Val

PPE Selection Logic for Handling Ala-Val

Start: Assess Experiment

aerosol_risk

Risk of aerosolization?

Standard PPE:
- Lab coat

- Nitrile gloves
- Safety glasses

Proceed with experiment

Add:
- Face shield or goggles

Add:
- N95 respirator Risk of splash?

Yes No

No

Yes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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